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Abstract
1,3-Propane sultone, a cyclic sulfonate ester, has carved a unique and complex history within

the landscape of organic chemistry. Since its effective synthesis was established in the mid-

20th century, it has served as a pivotal intermediate in the synthesis of a wide array of

compounds, owing to its high reactivity as a sulfopropylating agent. This technical guide

provides an in-depth exploration of the discovery, historical development, and key applications

of 1,3-propane sultone. It details the seminal synthesis protocols, presents a comprehensive

summary of its physicochemical and toxicological properties, and elucidates its primary

mechanism of biological action. This document is intended to serve as a thorough resource for

researchers and professionals in chemistry and drug development, offering a consolidated

repository of critical data and methodologies related to this potent and historically significant

chemical entity.

Discovery and History
The journey to the isolation and characterization of 1,3-propane sultone began with the

synthesis of its precursor, 3-hydroxypropanesulfonic acid. In 1939, Kharasch and colleagues

first synthesized 3-hydroxypropanesulfonic acid through the reaction of allyl alcohol and

sodium bisulfite in the presence of oxygen[1]. However, it was not until 1954 that Helberger and

his team successfully prepared 1,3-propane sultone by the high-temperature dehydration and

cyclization of 3-hydroxypropanesulfonic acid[1].
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Following its discovery, 1,3-propane sultone quickly gained traction in the chemical industry,

with production commencing in Germany and the USA in the 1950s and 1960s[2][3]. Its utility

as a chemical intermediate for introducing the sulfopropyl group (-CH2CH2CH2SO3-) into

various molecules led to its use in the production of a diverse range of products, including

fungicides, insecticides, cation-exchange resins, dyes, and vulcanization accelerators[4]. It also

found application in conferring water solubility and an anionic character to molecules[5].

Despite its industrial importance, the hazardous nature of 1,3-propane sultone soon became

apparent. It was identified as a potent alkylating agent and subsequently classified as a

carcinogen, mutagen, and teratogen[6][7]. This led to a significant decline in its large-scale

industrial use in many countries by the 1970s[2][3]. However, its unique reactivity has ensured

its continued, albeit more controlled, use in specialized applications, such as in the synthesis of

specialty surfactants (e.g., CHAPS detergent), as an electrolyte additive in lithium-ion batteries

to improve performance and safety, and in certain pharmaceutical intermediates[5][6][8].

Physicochemical and Toxicological Properties
A comprehensive understanding of the physical, chemical, and toxicological properties of 1,3-

propane sultone is paramount for its safe handling and application.

Physical and Chemical Properties
1,3-Propane sultone is a colorless, odorless crystalline solid at room temperature that

becomes a liquid above its melting point[6][9]. It is soluble in water and a variety of organic

solvents[7][10]. Key physicochemical properties are summarized in Table 1.
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Property Value Reference

Molecular Formula C₃H₆O₃S [6][9]

Molecular Weight 122.14 g/mol [6][9]

Melting Point 30-33 °C [6][9]

Boiling Point 180 °C at 30 mmHg [9]

Density 1.392 g/cm³ at 25 °C [6][9]

Water Solubility 100 g/L [7][10]

Vapor Pressure 0.00237 mmHg at 25 °C [11]

Appearance
Colorless to light yellow liquid

or crystal
[6]

Table 1: Physical and Chemical Properties of 1,3-Propane Sultone.

Toxicological Data
The high reactivity of 1,3-propane sultone as an alkylating agent is the basis for its significant

toxicity. It is classified as a carcinogen and mutagen. A summary of acute toxicity data is

provided in Table 2.

Route of
Administration

Species LD50 Value Reference

Oral Rat 100 - 200 mg/kg [12][13][14]

Dermal Guinea Pig 0.5 - 1.0 mL/kg [12]

Subcutaneous Rat 135 mg/kg [12]

Intraperitoneal Mouse 467 mg/kg [12]

Table 2: Acute Toxicity Data for 1,3-Propane Sultone.

Experimental Protocols
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The synthesis of 1,3-propane sultone has been approached through several routes, with the

most common historically involving the sulfonation of allyl alcohol followed by cyclization.

Synthesis from Allyl Alcohol and Sodium Bisulfite
This traditional method involves a two-step process: the formation of sodium 3-

hydroxypropane-1-sulfonate and its subsequent conversion to 1,3-propane sultone.

Step 1: Synthesis of Sodium 3-Hydroxypropane-1-sulfonate

Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a stirrer,

thermometer, and reflux condenser is charged with a solution of sodium bisulfite in water.

Addition of Allyl Alcohol: Allyl alcohol is added dropwise to the sodium bisulfite solution while

maintaining the temperature below 40°C. The reaction is exothermic and requires cooling.

pH Control: The pH of the reaction mixture is maintained between 8 and 9 by the controlled

addition of a sodium hydroxide solution[15].

Reaction Completion: The reaction is monitored, and upon completion (indicated by the

disappearance of the allyl alcohol reflux), the solution is concentrated under reduced

pressure to precipitate the sodium 3-hydroxypropane-1-sulfonate.

Isolation: The precipitated product is isolated by filtration and dried.

Step 2: Cyclization to 1,3-Propane Sultone

Acidification: The sodium 3-hydroxypropane-1-sulfonate is dissolved in a minimal amount of

water and acidified with a strong acid, such as hydrochloric acid or sulfuric acid, to a pH of 1-

2.

Dehydration and Cyclization: The resulting 3-hydroxypropanesulfonic acid is subjected to

vacuum distillation. At elevated temperatures (around 205-230°C), intramolecular

dehydration and cyclization occur to form 1,3-propane sultone[16].

Purification: The distilled 1,3-propane sultone is collected. The typical yield for this process

is reported to be up to 95%[16].
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Signaling Pathways and Experimental Workflows
Mechanism of Carcinogenesis: DNA Alkylation
1,3-Propane sultone is a direct-acting alkylating agent, meaning it can react with nucleophilic

sites in biological macromolecules like DNA without the need for metabolic activation[12]. Its

carcinogenicity is attributed to its ability to form covalent adducts with DNA bases, leading to

mutations if not repaired. The primary mechanism involves the nucleophilic attack by DNA

bases on the electrophilic carbon atom of the sultone ring, leading to ring-opening and the

formation of a sulfopropyl adduct. The N7 position of guanine is the most frequent site of

alkylation, accounting for over 90% of the DNA adducts formed[17].

1,3-Propane Sultone

N7-(3-Sulfopropyl)guanine Adduct

Nucleophilic Attack

DNA (Guanine)

Potential Mutation
Replication

Click to download full resolution via product page

Mechanism of DNA Alkylation by 1,3-Propane Sultone.

Analytical Workflow: GC-MS Determination in Air
The determination of 1,3-propane sultone in workplace air is crucial for monitoring

occupational exposure. A common analytical method involves gas chromatography-mass

spectrometry (GC-MS). The general workflow for this analysis is outlined below.
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Workflow for GC-MS Analysis of 1,3-Propane Sultone in Air.

Conclusion
1,3-Propane sultone stands as a testament to the dual nature of reactive chemical

compounds—possessing significant utility in chemical synthesis while demanding stringent

handling due to its inherent hazards. Its history, from its initial synthesis to its widespread

industrial application and subsequent regulation, offers valuable lessons in chemical safety and

the importance of understanding toxicological profiles. For the modern researcher, 1,3-propane
sultone remains a valuable, albeit challenging, reagent. This guide has provided a

comprehensive overview of its discovery, properties, synthesis, and mechanisms of action,
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aiming to equip scientists and professionals with the necessary knowledge for its informed and

safe utilization in their research and development endeavors. The continued study of such

compounds is essential for advancing our understanding of chemical reactivity, toxicology, and

the development of safer alternatives in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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